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Compound of Interest

Compound Name: Formadicin

Cat. No.: B1213995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Formadicins are a group of monocyclic β-lactam antibiotics, including Formadicin A, B, C,

and D, that are naturally produced by the bacterium Flexibacter alginoliquefaciens. These

compounds possess a nocardicin-type skeleton and exhibit a narrow spectrum of activity, with

notable potency against several Gram-negative bacteria, including species of Pseudomonas,

Proteus, and Alcaligenes.[1][2] The primary mechanism of action of Formadicins involves the

inhibition of bacterial cell wall synthesis through the targeting of penicillin-binding proteins

(PBPs), specifically PBP 1A and 1B.[1][2] This document provides detailed protocols for the

preparation and storage of Formadicin solutions for research and development purposes.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Formadicin is presented in Table 1.

Table 1: Chemical and Physical Properties of Formadicin
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Property Value Reference

Molecular Formula C₃₀H₃₄N₄O₁₆ [3][4]

Molecular Weight 706.6 g/mol [3]

Appearance Colorless crystals (pure form) [5]

Synonyms Formadicin A, B, C, D [3]

CAS Number 99150-60-4 [3]

Solution Preparation
The following protocols are recommended for the preparation of Formadicin solutions. As with

any experimental procedure, individual optimization may be required.

Recommended Solvents
Due to the complex organic structure of Formadicin, dimethyl sulfoxide (DMSO) is the

recommended solvent for the preparation of concentrated stock solutions. For aqueous-based

biological assays, the DMSO stock solution should be further diluted in the appropriate sterile

aqueous medium.

Preparation of a 10 mM Stock Solution in DMSO
Materials:

Formadicin (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Protocol:
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Equilibrate: Allow the vial of solid Formadicin to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh a precise amount of Formadicin powder using a calibrated

analytical balance in a sterile environment. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 7.066 mg of Formadicin.

Dissolution: Add the weighed Formadicin to a sterile amber vial. Using a calibrated

micropipette, add the calculated volume of anhydrous DMSO to achieve a final concentration

of 10 mM.

Mixing: Gently vortex or sonicate the solution at room temperature until the Formadicin is

completely dissolved. Visually inspect the solution to ensure there are no undissolved

particles.

Storage: Store the 10 mM stock solution at -20°C in small aliquots to minimize freeze-thaw

cycles.

Preparation of Working Solutions
For most cell-based assays, the concentrated DMSO stock solution should be diluted to the

final desired concentration in a sterile, aqueous-based medium (e.g., cell culture medium,

bacteriological broth).

Protocol:

Thawing: Thaw a vial of the 10 mM Formadicin stock solution at room temperature.

Dilution: Perform serial dilutions of the stock solution in the desired sterile aqueous medium

to achieve the final working concentration. It is crucial to ensure that the final concentration

of DMSO in the assay is low (typically ≤0.5%) to avoid solvent-induced toxicity to the cells.

Mixing: Gently mix the working solution by pipetting up and down.

Use: Use the freshly prepared working solution immediately for your experiments. Do not

store diluted aqueous solutions of Formadicin for extended periods.
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Storage and Stability
Proper storage of both the solid compound and its solutions is critical to maintain the integrity

and biological activity of Formadicin.

Table 2: Recommended Storage Conditions

Form
Storage
Temperature

Duration Notes

Solid (Pure Form) -20°C Up to 3 years Protect from moisture.

Solid (Pure Form) 4°C Up to 2 years
For shorter-term

storage.

10 mM Stock in

DMSO
-20°C Up to 6 months

Store in small, tightly

sealed aliquots in

amber vials to protect

from light and

repeated freeze-thaw

cycles.

Aqueous Working

Solutions
2-8°C Use immediately

β-lactam antibiotics

are susceptible to

hydrolysis in aqueous

solutions. Prepare

fresh for each

experiment.

Stability Considerations:

Hydrolysis: The β-lactam ring in Formadicin is susceptible to hydrolysis in aqueous

solutions, which leads to inactivation. The rate of hydrolysis is dependent on pH and

temperature. Nocardicin A, a structurally similar compound, shows maximum stability in

aqueous solutions at a pH of around 6.13.[6]

Freeze-Thaw Cycles: Repeated freeze-thaw cycles of DMSO stock solutions should be

avoided as this can lead to degradation of the compound. Aliquoting the stock solution into
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smaller, single-use volumes is highly recommended.

Light Exposure: While specific photostability data for Formadicin is not available, it is good

practice to protect solutions from light by using amber vials or by wrapping containers in

aluminum foil.

Experimental Protocols
The following is a generalized protocol for determining the Minimum Inhibitory Concentration

(MIC) of Formadicin against susceptible Gram-negative bacteria.

Determination of Minimum Inhibitory Concentration
(MIC)
Materials:

Formadicin working solutions (prepared as described above)

Susceptible bacterial strain (e.g., Pseudomonas aeruginosa)

Appropriate bacteriological broth (e.g., Cation-adjusted Mueller-Hinton Broth)

Sterile 96-well microtiter plates

Bacterial inoculum standardized to 5 x 10⁵ CFU/mL

Incubator (37°C)

Microplate reader (optional)

Protocol:

Plate Preparation: Add 100 µL of sterile broth to all wells of a 96-well plate.

Serial Dilution: Add 100 µL of the highest concentration of Formadicin working solution to

the first well of each row to be tested. Perform a 2-fold serial dilution by transferring 100 µL

from the first well to the second, and so on, down the plate. Discard the final 100 µL from the
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last well. This will result in a range of Formadicin concentrations in a final volume of 100 µL

per well.

Controls: Include a positive control (broth with bacterial inoculum, no antibiotic) and a

negative control (broth only) on each plate.

Inoculation: Add 100 µL of the standardized bacterial inoculum to each well (except the

negative control), bringing the final volume in each well to 200 µL and the final bacterial

concentration to 2.5 x 10⁵ CFU/mL.

Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

Result Interpretation: The MIC is defined as the lowest concentration of Formadicin that

completely inhibits visible growth of the bacteria. This can be assessed visually or by

measuring the optical density at 600 nm using a microplate reader.

Table 3: Reported MIC Values for Formadicins

Organism
Formadicin A
(µg/mL)

Formadicin C
(µg/mL)

Reference

Pseudomonas

aeruginosa
>100 12.5 [1]

Proteus vulgaris 12.5 3.13 [1]

Alcaligenes faecalis 3.13 0.78 [1]
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Figure 1. Experimental Workflow for MIC Determination
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).
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Figure 2. Mechanism of Action of Formadicin
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Caption: Inhibition of bacterial cell wall synthesis by Formadicin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1213995?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/3934120/
https://pubmed.ncbi.nlm.nih.gov/3934120/
https://www.jstage.jst.go.jp/article/antibiotics1968/38/9/38_9_1117/_article
https://www.jstage.jst.go.jp/article/antibiotics1968/38/9/38_9_1117/_article
https://pubchem.ncbi.nlm.nih.gov/compound/Formadicin
https://pubchem.ncbi.nlm.nih.gov/compound/Formadicin-A
https://pubmed.ncbi.nlm.nih.gov/956036/
https://pubmed.ncbi.nlm.nih.gov/956036/
https://pubmed.ncbi.nlm.nih.gov/1294324/
https://pubmed.ncbi.nlm.nih.gov/1294324/
https://www.benchchem.com/product/b1213995#formadicin-solution-preparation-and-storage
https://www.benchchem.com/product/b1213995#formadicin-solution-preparation-and-storage
https://www.benchchem.com/product/b1213995#formadicin-solution-preparation-and-storage
https://www.benchchem.com/product/b1213995#formadicin-solution-preparation-and-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1213995?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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